Cas no 2228189-03-3 (2-(2-bromoethyl)-5-(trifluoromethyl)furan)
2-(2-bromoethyl)-5-(trifluoromethyl)furan Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromoethyl)-5-(trifluoromethyl)furan
- BIKFDUZWCQOCSO-UHFFFAOYSA-N
- EN300-1974167
- 2228189-03-3
- SCHEMBL16345371
-
- Inchi: 1S/C7H6BrF3O/c8-4-3-5-1-2-6(12-5)7(9,10)11/h1-2H,3-4H2
- InChI Key: BIKFDUZWCQOCSO-UHFFFAOYSA-N
- SMILES: BrCCC1=CC=C(C(F)(F)F)O1
Computed Properties
- Exact Mass: 241.95541g/mol
- Monoisotopic Mass: 241.95541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 13.1Ų
2-(2-bromoethyl)-5-(trifluoromethyl)furan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1974167-0.05g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 0.05g |
$1008.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-0.1g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 0.1g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-0.25g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 0.25g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-0.5g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 0.5g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-1.0g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 1g |
$1714.0 | 2023-05-31 | ||
| Enamine | EN300-1974167-2.5g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 2.5g |
$2351.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-5.0g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 5g |
$4972.0 | 2023-05-31 | ||
| Enamine | EN300-1974167-10.0g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 10g |
$7373.0 | 2023-05-31 | ||
| Enamine | EN300-1974167-1g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 1g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1974167-5g |
2-(2-bromoethyl)-5-(trifluoromethyl)furan |
2228189-03-3 | 5g |
$3479.0 | 2023-09-16 |
2-(2-bromoethyl)-5-(trifluoromethyl)furan Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(2-bromoethyl)-5-(trifluoromethyl)furan
Recent Advances in the Study of 2-(2-bromoethyl)-5-(trifluoromethyl)furan (CAS: 2228189-03-3) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-bromoethyl)-5-(trifluoromethyl)furan (CAS: 2228189-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromoethyl and trifluoromethyl functional groups, exhibits unique reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents targeting various diseases.
One of the key areas of interest is the role of 2-(2-bromoethyl)-5-(trifluoromethyl)furan in the synthesis of furan-based derivatives, which are known for their diverse pharmacological properties. Researchers have demonstrated that this compound can serve as a precursor for the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent inhibitors of protein kinases, which are critical targets in cancer therapy.
In addition to its applications in drug synthesis, 2-(2-bromoethyl)-5-(trifluoromethyl)furan has also been investigated for its potential in chemical biology. Recent work has shown that this compound can be used to modify biomolecules, such as proteins and nucleic acids, enabling the study of their structure-function relationships. This approach has been particularly valuable in probing the mechanisms of enzyme catalysis and designing novel biocatalysts with enhanced activity and specificity.
Another notable advancement is the exploration of this compound in the development of fluorinated pharmaceuticals. The trifluoromethyl group is a common motif in many FDA-approved drugs due to its ability to improve metabolic stability and bioavailability. Researchers have leveraged the unique properties of 2-(2-bromoethyl)-5-(trifluoromethyl)furan to introduce fluorine atoms into drug candidates, thereby enhancing their pharmacological profiles. A recent study in ACS Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of antiviral agents, demonstrating improved efficacy against resistant strains of viruses.
Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-(2-bromoethyl)-5-(trifluoromethyl)furan. Issues such as stability under physiological conditions and potential toxicity need to be addressed to fully realize its potential in pharmaceutical development. Ongoing research is focused on optimizing synthetic routes and evaluating the safety profiles of derivatives based on this compound.
In conclusion, 2-(2-bromoethyl)-5-(trifluoromethyl)furan (CAS: 2228189-03-3) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity make it a promising candidate for the development of novel therapeutic agents and biochemical probes. Future studies are expected to further elucidate its applications and overcome existing limitations, paving the way for its broader use in the pharmaceutical industry.
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